Cas no 1261909-65-2 (4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid)

• Product Name: 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid
• CAS No: 1261909-65-2
• MF: C₁₆H₁₃F₂NO₃
• MW: 305.276131391525
• MDL: MFCD18322562
• CID: 2762833
• PubChem ID: 53228381
• Update Time: 2025-06-13

4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18322562
• 1261909-65-2
• 4'-(Ethylcarbamoyl)-3,3'-difluoro[1,1'-biphenyl]-4-carboxylic acid
• 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95%
• 4-[4-(ETHYLCARBAMOYL)-3-FLUOROPHENYL]-2-FLUOROBENZOIC ACID
• DTXSID20691914
• 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid

• MDL： MFCD18322562
• Inchi： 1S/C16H13F2NO3/c1-2-19-15(20)11-5-3-9(7-13(11)17)10-4-6-12(16(21)22)14(18)8-10/h3-8H,2H2,1H3,(H,19,20)(H,21,22)
• InChI Key： WVZVEVIFEBAAOA-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(NCC)=O)C1C=CC(C(=O)O)=C(C=1)F

Computed Properties

• Exact Mass: 305.08634960Da
• Monoisotopic Mass: 305.08634960Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.4Ų

Additional information on 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid

Introduction to 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic Acid (CAS No. 1261909-65-2)

4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid (CAS No. 1261909-65-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its fluorinated aromatic structure and ethylcarbamoyl substituent, exhibits a unique set of chemical properties that make it a promising candidate for further research and development in drug discovery. The presence of fluorine atoms in both the phenyl ring and the benzoic acid moiety contributes to its stability and reactivity, which are critical factors in the design of biologically active molecules.

The structure-activity relationship (SAR) of this compound has been extensively studied to understand how modifications in its molecular framework can influence its pharmacological effects. Researchers have been particularly interested in how the ethylcarbamoyl group interacts with biological targets, as well as how the fluorine atoms modulate electronic properties and binding affinity. These studies have revealed that subtle changes in the substituents can lead to significant alterations in the compound's bioactivity, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in interest regarding fluorinated compounds due to their enhanced metabolic stability and improved binding properties compared to their non-fluorinated counterparts. Fluorobenzoic acids, in particular, have shown great potential in the development of anti-inflammatory, anticancer, and antimicrobial agents. The fluorine atoms in 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid not only increase its lipophilicity but also participate in hydrogen bonding interactions, which are crucial for enzyme inhibition and receptor binding.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that derivatives of this molecule may interact with neurotransmitter receptors, offering a new avenue for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. The ethylcarbamoyl group, while relatively understudied in this context, has shown promise in modulating receptor activity, which could lead to novel pharmacological interventions.

The synthesis of 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid presents an interesting challenge due to the complexity of its structure. Advanced synthetic methodologies, including cross-coupling reactions and fluorination techniques, are employed to construct the desired framework with high precision. The use of palladium-catalyzed coupling reactions has been particularly effective in forming carbon-carbon bonds between the aromatic rings, while electrophilic aromatic substitution methods have been utilized to introduce fluorine atoms at specific positions.

The pharmacokinetic properties of this compound are also under scrutiny. Studies indicate that fluorinated benzoic acids exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for drug efficacy and safety. The ethylcarbamoyl group, while contributing to solubility, must be balanced with factors such as lipophilicity to ensure optimal bioavailability. Computational modeling and experimental techniques are being employed to predict and validate these properties.

Another area of interest is the potential use of this compound as an intermediate in the synthesis of more complex molecules. Its versatile structure allows for further functionalization, enabling researchers to explore a wide range of pharmacological targets. For instance, by introducing additional substituents or altering the position of existing ones, new analogs can be generated with tailored biological activities.

The role of fluorine atoms in enhancing molecular recognition has been well-documented. In 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid, these atoms play a crucial role in stabilizing intermediates during metabolic processes and improving binding affinity to biological targets. This has led to increased interest in developing fluorinated compounds as lead candidates for drug discovery programs.

In conclusion,4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid (CAS No. 1261909-65-2) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further exploration. As our understanding of structure-activity relationships continues to evolve, compounds like this will undoubtedly play a crucial role in the development of next-generation therapeutics.